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Compound of Interest

Compound Name: Merbromin

CAS No.: 15015-80-2

Cat. No.: B10753784

Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

Merbromin, a topical antiseptic containing an organomercury compound, requires strict

disposal procedures due to its mercury content. All merbromin waste is classified as

hazardous and must be managed in accordance with federal, state, and local regulations to

prevent environmental contamination and mitigate health risks. This guide provides essential,

step-by-step instructions for the safe handling and disposal of merbromin in a laboratory

setting.

Regulatory and Safety Data at a Glance
For quick reference, the following table summarizes key quantitative data related to the

disposal of mercury-containing waste, including merbromin.
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Parameter
Regulatory
Threshold/Value

Description
U.S. Regulatory
Agency

RCRA Hazardous

Waste Code
D009

This code is assigned

to wastes that are

hazardous due to the

toxicity of mercury.[1]

Environmental

Protection Agency

(EPA)

Toxicity Characteristic

Leaching Procedure

(TCLP) Limit for

Mercury

0.2 mg/L

If a representative

sample of the waste

leaches mercury at a

concentration equal to

or greater than this

limit, it is classified as

hazardous waste.[1]

[2]

Environmental

Protection Agency

(EPA)

Reportable Quantity

(RQ) for Mercury

Compounds

1 lb (0.454 kg) or 10

lbs (4.54 kg)

The amount of a

hazardous substance

that, if released into

the environment, must

be reported to the

appropriate

authorities. The

specific RQ can vary

depending on the

specific mercury

compound.[3][4]

Comprehensive

Environmental

Response,

Compensation, and

Liability Act (CERCLA)

High vs. Low Mercury

Waste Concentration

< 260 mg/kg (low); ≥

260 mg/kg (high)

This classification

determines the

required treatment

method. High-mercury

wastes typically

require thermal

treatment (retorting) to

recover the mercury.

[5][6]

Environmental

Protection Agency

(EPA)
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Step-by-Step Disposal Protocol for Merbromin
Waste
Adherence to the following procedural steps is critical for ensuring the safe and compliant

disposal of merbromin and merbromin-contaminated materials.

Immediate Safety Precautions and Personal Protective
Equipment (PPE)
Before handling any merbromin waste, ensure all appropriate safety measures are in place.

Engineering Controls: All handling of merbromin, especially if there is a risk of aerosol or

dust generation, should be conducted in a certified chemical fume hood.

Personal Protective Equipment (PPE):

Gloves: Wear nitrile or other mercury-resistant gloves.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be used if

there is a splash hazard.

Lab Coat: A fully buttoned lab coat must be worn.

Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH-approved

respirator is necessary.

Waste Segregation and Collection
Proper segregation is crucial to prevent chemical reactions and to ensure proper disposal.

Dedicated Waste Stream: Do not mix merbromin waste with other chemical waste streams.

Solid Waste: Collect all solid merbromin waste, including empty or partially empty

containers, contaminated gloves, absorbent pads, and other labware, in a dedicated, leak-

proof, and clearly labeled hazardous waste container.
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Liquid Waste: Collect all liquid merbromin waste in a separate, dedicated, leak-proof, and

clearly labeled hazardous waste container.

Original Containers: Whenever possible, leave merbromin waste in its original container to

ensure it is clearly identified.

Labeling and Storage
Proper labeling and storage are regulatory requirements and essential for safety.

Labeling: All merbromin waste containers must be clearly labeled with the words

"Hazardous Waste," the full chemical name "Merbromin," and the associated hazards (e.g.,

"Toxic," "Contains Mercury").

Storage:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Ensure containers are tightly sealed to prevent leaks or spills.

Secondary containment, such as placing the primary waste container inside a larger,

chemically resistant container, is highly recommended.

Spill Management
In the event of a merbromin spill, immediate and appropriate action is necessary.

Alert Personnel: Immediately alert others in the vicinity of the spill.

Evacuate: If the spill is large or if there is a risk of significant exposure, evacuate the area.

Small Spills: For very small spills, use a mercury spill kit containing mercury-absorbing

powder or sponges. Do not use a standard vacuum cleaner, as this will vaporize the mercury

and increase the risk of inhalation.

Large Spills: For larger spills, contact your institution's Environmental Health and Safety

(EHS) department immediately.
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Cleanup Debris: All materials used to clean up a spill (absorbent pads, contaminated PPE,

etc.) must be collected and disposed of as merbromin hazardous waste.

Final Disposal
The final disposal of merbromin waste must be handled by a licensed professional service.

Contact EHS: Coordinate with your institution's EHS department for the pickup and disposal

of merbromin waste.

Licensed Contractor: The EHS department will arrange for a licensed hazardous waste

disposal contractor to transport and dispose of the waste in accordance with all federal,

state, and local regulations.

Documentation: Ensure all necessary paperwork, such as a hazardous waste manifest, is

completed accurately.

Merbromin Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of merbromin
waste in a laboratory setting.
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Caption: Workflow for the proper disposal of merbromin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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